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Compound of Interest

Compound Name: ML311

Cat. No.: B15583564 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation and use of ML311
stock solutions in experimental settings. ML311 is a potent and selective small molecule

inhibitor of the Mcl-1/Bim protein-protein interaction, making it a valuable tool for research in

apoptosis, cancer biology, and drug development.[1]

Physicochemical Properties of ML311
A clear understanding of the physicochemical properties of ML311 is essential for accurate

stock solution preparation and experimental design. The key properties are summarized in the

table below.
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Property Value Reference

Molecular Weight 415.45 g/mol [2]

Formula C₂₃H₂₄F₃N₃O [2]

CAS Number 315698-17-0 [2]

Appearance Crystalline solid

Purity ≥98%

Solubility
Soluble to 50 mM in DMSO

and 50 mM in ethanol
[2]

Storage Store at -20°C [2]

Protocol for Preparing a 10 mM ML311 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ML311 in dimethyl

sulfoxide (DMSO). This is a common starting concentration for subsequent dilutions in cell

culture media for various in vitro assays.

Materials:

ML311 powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:
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Calculate the required mass of ML311:

To prepare 1 mL of a 10 mM stock solution, the required mass of ML311 can be calculated

using the following formula:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 415.45 g/mol = 0.41545 mg

For easier handling, it is recommended to prepare a larger volume. For example, to

prepare 10 mL of a 10 mM stock solution, you would need 4.15 mg of ML311.

Weighing ML311:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the calculated amount of ML311 powder into the tube.

Dissolving ML311:

Add the desired volume of anhydrous DMSO to the tube containing the ML311 powder.

For a 10 mM solution, if you weighed 4.15 mg of ML311, add 1 mL of DMSO.

Cap the tube tightly.

Ensuring Complete Dissolution:

Vortex the solution vigorously for 1-2 minutes to ensure the ML311 is completely

dissolved.

Visually inspect the solution to ensure there are no undissolved particles. If necessary,

gentle warming in a 37°C water bath can aid dissolution.

Aliquoting and Storage:

Once completely dissolved, aliquot the 10 mM ML311 stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles

which can degrade the compound.
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Store the aliquots at -20°C for long-term storage. When stored properly, the solution is

stable for an extended period.

Experimental Workflow: Cell Viability Assay Using
ML311
This workflow outlines a typical experiment to assess the effect of ML311 on the viability of an

Mcl-1-dependent cancer cell line, such as the multiple myeloma cell line NCI-H929.[1]

Preparation Experiment Analysis

1. Culture NCI-H929 cells 2. Prepare ML311 dilutions 3. Seed cells in 96-well plate 4. Treat cells with ML311 5. Incubate for 48-72 hours 6. Perform MTT/CellTiter-Glo assay 7. Analyze data and determine EC50

Click to download full resolution via product page

Caption: A typical experimental workflow for assessing cell viability.

Detailed Protocol for Cell Viability Assay:

Cell Culture: Culture NCI-H929 cells in appropriate media and conditions until they reach the

exponential growth phase.

ML311 Dilutions: Prepare a series of dilutions of the 10 mM ML311 stock solution in cell

culture medium to achieve the desired final concentrations for treatment (e.g., ranging from

0.1 µM to 100 µM).

Cell Seeding: Seed the NCI-H929 cells into a 96-well plate at a predetermined density (e.g.,

5,000-10,000 cells per well).

Treatment: After allowing the cells to adhere overnight, treat them with the various

concentrations of ML311. Include a vehicle control (DMSO) at the same final concentration

as in the highest ML311 treatment.
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Incubation: Incubate the plate for a specified period, typically 48 to 72 hours, under standard

cell culture conditions.

Viability Assay: Perform a cell viability assay, such as the MTT or CellTiter-Glo® assay,

according to the manufacturer's instructions.

Data Analysis: Measure the signal (e.g., absorbance or luminescence) and normalize the

data to the vehicle control. Plot the results as a dose-response curve and calculate the half-

maximal effective concentration (EC50) to determine the potency of ML311 in the specific

cell line. ML311 has demonstrated an EC50 of 1.6 μM in NCI-H929 cells.[1]

Mechanism of Action: ML311 Signaling Pathway
ML311 exerts its pro-apoptotic effect by selectively inhibiting the anti-apoptotic protein Mcl-1.

Mcl-1 is a key regulator of the intrinsic apoptosis pathway. Under normal conditions, Mcl-1

sequesters the pro-apoptotic protein Bim, preventing it from activating the downstream

effectors Bax and Bak. By binding to the BH3-binding groove of Mcl-1, ML311 disrupts the Mcl-

1/Bim interaction. This releases Bim, which can then activate Bax and Bak, leading to

mitochondrial outer membrane permeabilization, cytochrome c release, caspase activation, and

ultimately, apoptosis.
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Caption: The signaling pathway of ML311-induced apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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